1-Methyl-4-propan-2-ylcyclohexa-2,5-dien-1-ol

• IUPAC Name: 1-methyl-4-propan-2-ylcyclohexa-2,5-dien-1-ol
• InChI: InChI=1S/C10H16O/c1-8(2)9-4-6-10(3,11)7-5-9/h4-9,11H,1-3H3
• InChI Key: OOMRPCJZHWUWRV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C=CC(C=C1)(C)O
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol

Description

1-Methyl-4-propan-2-ylcyclohexa-2,5-dien-1-ol is a chemical compound that belongs to the family of cyclohexenes. It is also known as Menthone glycerin acetal or MGA. This compound is widely used in various scientific research applications due to its unique properties.

Mechanism Of Action

The mechanism of action of 1-Methyl-4-propan-2-ylcyclohexa-2,5-dien-1-ol is not fully understood. However, it is believed to act as an agonist for the TRPA1 receptor, which is involved in the perception of pain and inflammation.

Biochemical And Physiological Effects

1-Methyl-4-propan-2-ylcyclohexa-2,5-dien-1-ol has several biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties. Moreover, it has been shown to have antibacterial and antifungal properties.

Advantages And Limitations For Lab Experiments

One of the major advantages of using 1-Methyl-4-propan-2-ylcyclohexa-2,5-dien-1-ol in lab experiments is its availability. It is easily synthesized and can be obtained in large quantities. Moreover, it is relatively stable and can be stored for long periods. However, one of the limitations of using this compound is its toxicity. It can be toxic to cells at high concentrations.

Future Directions

There are several future directions for the research on 1-Methyl-4-propan-2-ylcyclohexa-2,5-dien-1-ol. One of the future directions is to investigate its potential as a therapeutic agent for the treatment of inflammatory diseases. Moreover, its potential as a natural preservative in the food industry can also be explored. Furthermore, its use as a fragrance in the cosmetic industry can also be studied.
Conclusion
In conclusion, 1-Methyl-4-propan-2-ylcyclohexa-2,5-dien-1-ol is a chemical compound that has several scientific research applications. It is easily synthesized and has several biochemical and physiological effects. Moreover, it has several advantages and limitations for lab experiments. There are several future directions for the research on this compound, and its potential as a therapeutic agent and natural preservative can be explored.

Synthesis Methods

The synthesis of 1-Methyl-4-propan-2-ylcyclohexa-2,5-dien-1-ol is a complex process that involves several steps. The most common method of synthesis involves the reaction of menthone with glycerol under acidic conditions. The reaction produces Menthone glycerin acetal, which is then purified through distillation.

Scientific Research Applications

1-Methyl-4-propan-2-ylcyclohexa-2,5-dien-1-ol has several scientific research applications. It is widely used as a flavoring agent in the food industry. It is also used as a fragrance in cosmetics and perfumes. Moreover, it is used in the pharmaceutical industry as a precursor for the synthesis of various drugs.